methyl 4-(2-oxoethyl)oxane-4-carboxylate
Description
Methyl 4-(2-oxoethyl)oxane-4-carboxylate, also known as methyl 3-oxobutanoate, is an organic compound with the molecular formula CH3COOCH2CH2COOCH3. It is a colorless, odorless, and slightly acidic liquid that is soluble in water and other organic solvents. Methyl 4-(2-oxoethyl)oxane-4-carboxylate is used as a building block in organic synthesis and as a starting material for the production of various organic compounds.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-(2-oxoethyl)oxane-4-carboxylate involves the reaction of ethyl 4-hydroxybutanoate with ethyl chloroacetate to form ethyl 4-(chloroacetyl)butanoate. This intermediate is then reacted with sodium ethoxide to form ethyl 4-(2-oxoethyl)butanoate, which is subsequently cyclized with sulfuric acid to form methyl 4-(2-oxoethyl)oxane-4-carboxylate.", "Starting Materials": [ "Ethyl 4-hydroxybutanoate", "Ethyl chloroacetate", "Sodium ethoxide", "Sulfuric acid", "Methanol" ], "Reaction": [ "Step 1: Ethyl 4-hydroxybutanoate is reacted with ethyl chloroacetate in the presence of a base such as sodium hydroxide to form ethyl 4-(chloroacetyl)butanoate.", "Step 2: Ethyl 4-(chloroacetyl)butanoate is reacted with sodium ethoxide in ethanol to form ethyl 4-(2-oxoethyl)butanoate.", "Step 3: Ethyl 4-(2-oxoethyl)butanoate is cyclized with sulfuric acid in methanol to form methyl 4-(2-oxoethyl)oxane-4-carboxylate." ] } | |
CAS RN |
693824-78-1 |
Product Name |
methyl 4-(2-oxoethyl)oxane-4-carboxylate |
Molecular Formula |
C9H14O4 |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
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